Cas no 898408-35-0 (7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898408-35-0
• MF: C₂₁H₂₇ClN₆O₂
• MW: 430.931082963943
• CID: 5363022
• Update Time: 2025-05-19

7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-butyl-8-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-3,7-dihydro-3-methyl-
• 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H27ClN6O2/c1-3-4-9-28-17-18(25(2)21(30)24-19(17)29)23-20(28)27-12-10-26(11-13-27)14-15-5-7-16(22)8-6-15/h5-8H,3-4,9-14H2,1-2H3,(H,24,29,30)
• InChI Key： WWRDIQCMVLOMTH-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(Cl)C=C2)CC1

Additional information on 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898408-35-0)

The compound 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898408-35-0) is a purine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a butyl group, a chlorophenyl moiety, and a methylpiperazine ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biochemical pathways, which aligns with the growing demand for precision medicine.

In recent years, the search for novel purine-based compounds has surged, driven by their versatility in modulating biological processes. The presence of the 4-(4-chlorophenyl)methylpiperazin-1-yl group in this compound suggests possible interactions with neurotransmitter receptors, a hot topic in neuroscience and mental health research. This has led to increased inquiries about its potential role in addressing neurological disorders, a common search query among medical professionals and researchers.

The 3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione core structure is another critical feature, as it resembles known pharmacophores in approved drugs. This similarity has sparked discussions about its bioavailability and metabolic stability, key concerns in modern drug design. Online forums and scientific databases frequently highlight questions about the synthetic routes and structure-activity relationships of such compounds, reflecting the community's focus on optimizing therapeutic efficacy.

From an SEO perspective, terms like "purine derivatives in drug discovery" and "piperazine-based compounds" are highly searched, indicating strong user interest. The compound's CAS No. 898408-35-0 is often used in patent searches and regulatory documentation, making it a valuable identifier for professionals. Additionally, its potential applications in enzyme inhibition and receptor modulation align with trending topics in personalized medicine and targeted therapies.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, its chlorophenyl component warrants careful handling in laboratory settings. This aspect is frequently addressed in safety data sheets (SDS) and regulatory guidelines, which are commonly accessed by industrial and academic researchers.

In summary, 7-butyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for further investigation. Its structural complexity and potential biological activities make it a standout in the realm of medicinal chemistry, resonating with current trends in drug development and scientific inquiry.